Cas no 73322-54-0 (Ac-3-Hydroxy-4H-pyran-4-one)

• Product name: Ac-3-Hydroxy-4H-pyran-4-one
• CAS No: 73322-54-0
• MF: C₇H₆O₄
• MW: 154.12
• CID: 2018061
• PubChem ID: 12514406

Ac-3-Hydroxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• Ac-3-Hydroxy-4H-pyran-4-one
• YCA32254
• EN300-7444945
• 4-oxo-4H-pyran-3-ylacetate
• (4-Oxopyran-3-yl) acetate
• 4-oxo-4H-pyran-3-yl acetate
• 844-479-1
• SCHEMBL10944602
• 73322-54-0

• Inchi： InChI=1S/C7H6O4/c1-5(8)11-7-4-10-3-2-6(7)9/h2-4H,1H3
• InChI Key： NKYARAOVPUQRSF-UHFFFAOYSA-N
• SMILES： CC(=O)Oc1coccc1=O

Computed Properties

• Exact Mass: 154.02660867Da
• Monoisotopic Mass: 154.02660867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 0.1